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An In-depth Technical Guide to the Biological Activity of 2-(4-Chlorophenoxy)nicotinic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the known and hypothesized
biological activities of 2-(4-Chlorophenoxy)nicotinic acid. As a derivative of the well-
established pharmacologically active molecule, nicotinic acid (Niacin, Vitamin B3), this
compound presents a compelling subject for research in metabolic diseases and beyond. This
document synthesizes information on its chemical properties, plausible synthetic routes, and
predicted mechanisms of action based on the extensive data available for its parent compound.
Furthermore, it offers detailed, field-proven experimental protocols for researchers to validate
these hypothesized activities, focusing on assays for G protein-coupled receptor activation and
in vitro lipolysis. The guide is intended to serve as a foundational resource for scientists
investigating the therapeutic potential of novel nicotinic acid derivatives.

Introduction and Chemical Profile
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2-(4-Chlorophenoxy)nicotinic acid is a derivative of pyridine-3-carboxylic acid, commonly
known as nicotinic acid. The introduction of a 4-chlorophenoxy group at the 2-position of the
pyridine ring significantly alters the molecule's physicochemical properties, such as lipophilicity
and electronic distribution, which can in turn influence its biological activity, metabolic stability,
and pharmacokinetic profile.

The parent compound, nicotinic acid, is a vital nutrient and a precursor to the essential
coenzymes nicotinamide adenine dinucleotide (NAD) and nicotinamide adenine dinucleotide
phosphate (NADP).[1][2][3] These coenzymes are central to cellular metabolism, participating
in hundreds of redox reactions critical for energy production, DNA repair, and anabolic
processes.[3][4] At pharmacological doses, nicotinic acid is a well-documented lipid-modifying
agent used in the treatment of dyslipidemia.[2][4]

Chemical Properties of 2-(4-Chlorophenoxy)nicotinic acid:

Property Value Source
2-(4-
IUPAC Name chlorophenoxy)pyridine-3- PubChem[5]

carboxylic acid

Molecular Formula C12HsCINOs PubChem[5]

Molecular Weight 249.65 g/mol PubChem[5]

| CAS Number | 51362-37-9 | PubChem[5] |

Synthesis and Characterization

The synthesis of 2-(4-Chlorophenoxy)nicotinic acid typically proceeds via a nucleophilic
aromatic substitution reaction. The critical starting material is 2-chloronicotinic acid, an
important intermediate in the synthesis of various pharmaceuticals and agrochemicals.[6]

General Synthetic Workflow: The primary route involves the reaction of 2-chloronicotinic acid
with 4-chlorophenol in the presence of a suitable base (e.g., potassium carbonate) and often a
copper catalyst in a high-boiling-point solvent like dimethylformamide (DMF). The reaction is
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driven by the displacement of the chloride at the 2-position of the electron-deficient pyridine

ring by the phenoxide ion.

Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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